Cas no 2137602-09-4 (2-(3-Methylcyclopentyl)butanoic acid)

• Product Name: 2-(3-Methylcyclopentyl)butanoic acid
• CAS No: 2137602-09-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6492009
• PubChem ID: 153783104
• Update Time: 2025-05-21

2-(3-Methylcyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylcyclopentyl)butanoic acid
• 2137602-09-4
• EN300-783180
• 2-(3-Methylcyclopentyl)butanoic acid

• Inchi： 1S/C10H18O2/c1-3-9(10(11)12)8-5-4-7(2)6-8/h7-9H,3-6H2,1-2H3,(H,11,12)
• InChI Key： ZNWRQNUVCSLOSZ-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1CCC(C)C1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2-(3-Methylcyclopentyl)butanoic acid

2-(3-Methylcyclopentyl)butanoic Acid: A Comprehensive Overview

2-(3-Methylcyclopentyl)butanoic acid, identified by the CAS number 2137602-09-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, food additives, and industrial chemistry. This compound has garnered attention due to its unique chemical structure and potential biological activities. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of 2-(3-Methylcyclopentyl)butanoic acid consists of a cyclopentane ring substituted with a methyl group at the 3-position and a butanoic acid moiety attached at the 2-position. This arrangement imparts the compound with a balance of hydrophobic and hydrophilic properties, making it suitable for diverse applications. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, which is crucial for the development of enantiomerically pure drugs.

In recent years, advancements in synthetic methodologies have enabled the efficient production of 2-(3-Methylcyclopentyl)butanoic acid. Techniques such as enzymatic catalysis and microwave-assisted synthesis have been employed to optimize its synthesis, reducing production costs and enhancing yield. These innovations have made the compound more accessible for large-scale applications in industries such as food flavoring and fragrance production.

The biological activity of 2-(3-Methylcyclopentyl)butanoic acid has been a focal point of numerous studies. Preclinical research has demonstrated its potential as an anti-inflammatory agent, with studies indicating that it can inhibit key inflammatory pathways without causing significant side effects. Additionally, its role as a precursor in the synthesis of bioactive peptides has been explored, highlighting its importance in nutraceuticals and functional foods.

From an environmental perspective, the biodegradability of 2-(3-Methylcyclopentyl)butanoic acid has been assessed under various conditions. Results suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for its use in sustainable chemical processes and green chemistry initiatives.

In conclusion, 2-(3-Methylcyclopentyl)butanoic acid stands out as a multifaceted compound with promising applications across multiple domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, its role in innovative solutions across industries is expected to grow significantly.